Cas no 5440-47-1 (2-acetamidododecanoic Acid)
2-acetamidododecanoic Acid structure
Product Name:2-acetamidododecanoic Acid
CAS No:5440-47-1
MF:C14H27NO3
MW:257.369084596634
CID:941086
PubChem ID:227949
Update Time:2025-04-19
2-acetamidododecanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-acetamidododecanoic Acid
- 2-(acetylamino)dodecanoic acid
- AC1L5FV7
- AC1Q5KZN
- AR-1C8389
- CTK5A0868
- NSC20171
- NSC-20171
- SCHEMBL5982247
- 5440-47-1
- DTXSID80281113
- DS-003890
- AKOS013464500
-
- Inchi: 1S/C14H27NO3/c1-3-4-5-6-7-8-9-10-11-13(14(17)18)15-12(2)16/h13H,3-11H2,1-2H3,(H,15,16)(H,17,18)
- InChI Key: ZNZSRMPKAXHGNR-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCCCCC)NC(C)=O)=O
Computed Properties
- Exact Mass: 257.19921
- Monoisotopic Mass: 257.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
2-acetamidododecanoic Acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5440-47-1 (2-acetamidododecanoic Acid) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 99-15-0(Acetylleucine)
- 997-55-7(N-Acetyl-L-aspartic acid)
- 3077-46-1((2S,3S)-2-Acetamido-3-methylpentanoic acid)
- 68-95-1(N-Acetyl-L-proline)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 98-79-3(L-Pyroglutamic acid)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
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